Cas no 1246172-69-9 (2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride)

• Product Name: 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride
• CAS No: 1246172-69-9
• MF: C₉H₂₁ClN₂O₂
• MW: 224.728241682053
• CID: 1075446
• PubChem ID: 56832063
• Update Time: 2025-10-22

2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride
• 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamidehydrochloride
• A925963
• AKOS015847810
• 2-amino-N-(3-hydroxybutyl)-3-methylbutanamide;hydrochloride
• 1246172-69-9

• Inchi： 1S/C9H20N2O2.ClH/c1-6(2)8(10)9(13)11-5-4-7(3)12;/h6-8,12H,4-5,10H2,1-3H3,(H,11,13);1H
• InChI Key： ASUSMBRGFAAFRZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C)CCNC(C(C(C)C)N)=O

Computed Properties

• Exact Mass: 224.1291556g/mol
• Monoisotopic Mass: 224.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride

Recent Advances in the Study of 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide Hydrochloride (CAS: 1246172-69-9)

The compound 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride (CAS: 1246172-69-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a combination of solid-phase synthesis and catalytic hydrogenation, achieving a high degree of stereochemical control. This advancement is expected to facilitate large-scale production and further preclinical studies.

Pharmacological investigations have revealed that 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride exhibits notable activity as a modulator of neurotransmitter systems. In vitro and in vivo studies have demonstrated its affinity for GABA receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Additionally, preliminary data indicate that the compound may have neuroprotective effects, possibly through the inhibition of oxidative stress pathways.

Another significant development is the exploration of this compound's role in metabolic disorders. A recent preclinical study highlighted its ability to enhance insulin sensitivity in animal models of type 2 diabetes. The mechanism appears to involve the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. These findings open new avenues for the development of therapeutics targeting metabolic syndromes.

Despite these promising results, challenges remain in the clinical translation of 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride. Issues such as bioavailability, pharmacokinetics, and potential side effects need to be addressed in future studies. Current research efforts are focused on optimizing the compound's formulation to improve its therapeutic index and reduce adverse effects.

In conclusion, 2-Amino-N-(3-hydroxybutyl)-3-methylbutanamide hydrochloride (CAS: 1246172-69-9) represents a promising candidate for multiple therapeutic applications. Ongoing research is expected to further elucidate its mechanisms of action and expand its potential uses in medicine. The compound's versatility and efficacy make it a valuable subject for continued investigation in the chemical biology and pharmaceutical fields.